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Compound of Interest

Compound Name: E235

Cat. No.: B15583110

For researchers, scientists, and drug development professionals, ensuring proper disposal of
all laboratory chemicals is a critical component of maintaining a safe and compliant work
environment. This guide provides essential safety and logistical information for the proper
disposal of E235, also known as Natamycin, a naturally occurring antifungal agent. Adherence

to these procedures is vital to prevent environmental contamination and ensure personnel
safety.

Immediate Safety and Handling:

Before beginning any disposal procedure, it is imperative to handle Natamycin with appropriate
personal protective equipment (PPE) to minimize exposure risks. Natamycin is slightly
hazardous in case of skin or eye contact, ingestion, or inhalation[1].
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PPE Category Specification Rationale

Tightly fitting safety goggles )
o7 i ) Protects against splashes and
) with side-shields conforming to ) )
Eye/Face Protection airborne particles of
EN 166 (EU) or NIOSH (US)

Natamycin[2].
standards.

Chemical-resistant gloves ) ]
Prevents direct skin contact

Skin Protection (e.g., Nitrile, vinyl) and a lab ]
with the substance[1][2].

coat or protective clothing.

In well-ventilated areas for
small quantities, a dust mask
) ) may be sufficient. For potential ~ Avoids inhalation of Natamycin
Respiratory Protection o
exposure limit exceedance or dust or aerosols[2].
irritation, a full-face respirator

is recommended.

All waste contaminated with Natamycin, including unused products, contaminated PPE, and
cleaning materials, should be treated as hazardous chemical waste[2].

Step-by-Step Disposal Protocol:

The proper disposal of Natamycin waste requires a systematic approach involving
identification, segregation, containment, and professional disposal.

1. Identification and Segregation: At the point of generation, identify and segregate Natamycin
waste into the following categories:

Unused/Expired Solid Natamycin: Pure, solid powder[3].

Aqueous Solutions Containing Natamycin: Buffers or other agueous solutions[3].

Contaminated Solid Waste: Items such as gloves, pipette tips, bench paper, and vials[3].

Empty Natamycin Containers: Original packaging][3].

2. Containment and Labeling:
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o Unused/Expired Solid Natamycin: Keep in its original, clearly labeled container. Do not mix
with other chemical waste[3][4].

e Aqueous Solutions: Collect in a designated, sealed, and leak-proof carboy. Label the
container with its contents (e.g., "Aqueous Waste with Natamycin™). Do not mix with organic
solvent waste[3].

o Contaminated Solid Waste: Collect in a designated, lined, puncture-proof container with a lid.
Label the container clearly as "Non-hazardous Chemical Waste" or as required by your
institution's policy][3].

o Empty Containers: For containers of 5 gallons or less, triple rinse with a suitable solvent like
water. Collect the rinsate as aqueous waste. The rinsed container may then be recycled or
disposed of as regular trash. Uncleaned containers should be handled as the product
itself[3].

3. Storage and Disposal:

» Store all waste containers in a designated, secure area away from incompatible materials
while awaiting pickup[3].

o Arrange for the collection and disposal of all Natamycin waste through your institution's
Environmental Health & Safety (EHS) office or a licensed hazardous waste disposal
company[2][3].

o Disposal must be in compliance with all local, state, and national regulations[2][4]. Do not
pour aqueous solutions down the drain[3][5].

In Case of a Spill: In the event of a Natamycin spill, wear appropriate PPE, including respiratory
protection. For solid spills, carefully sweep up the material to avoid dust generation and place it
in a suitable, closed container for disposal. For liquid spills, use an inert absorbent material and
place it in a sealed container. Thoroughly clean the spill area with water[2].

Natamycin Disposal Workflow
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Natamycin Disposal Decision Workflow
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Caption: Logical workflow for the proper disposal of Natamycin waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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